4-chloro-3-[(2,2-difluoroethoxy)methyl]-1-(difluoromethyl)-1H-pyrazole

• IUPAC Name: 4-chloro-3-(2,2-difluoroethoxymethyl)-1-(difluoromethyl)pyrazole
• InChI: InChI=1S/C7H7ClF4N2O/c8-4-1-14(7(11)12)13-5(4)2-15-3-6(9)10/h1,6-7H,2-3H2
• InChI Key: IWLCPOBZRWNJFH-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C(=NN1C(F)F)COCC(F)F)Cl
• Molecular Formula: C7H7ClF4N2O
• Molecular Weight: 246.59 g/mol
• CAS No.: 1856020-86-4

Description

“4-chloro-3-[(2,2-difluoroethoxy)methyl]-1-(difluoromethyl)-1H-pyrazole” is a chemical compound with potential applications in various fields. It’s part of a broader class of compounds known as difluoromethylated heterocycles.

Synthesis Analysis

The synthesis of such compounds often involves difluoromethylation, a process that has seen significant advances in recent years. This process is crucial for functionalizing diverse fluorine-containing heterocycles, which are core moieties of various biologically and pharmacologically active ingredients.

Molecular Structure Analysis

The molecular structure of this compound includes a pyrazole ring substituted with various functional groups. These include a chloro group, a difluoromethyl group, and a 2,2-difluoroethoxy)methyl group.

Chemical Reactions Analysis

The chemical reactions involving this compound likely involve difluoromethylation processes. These processes can involve various types of bond formations, including C(sp), C(sp2), C(sp3), O, N, or S bonds.

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its specific structure. Information such as its melting point, boiling point, density, molecular formula, and molecular weight can be found in specific databases.

Mechanism of Action

The mechanism of action of this compound in biological or chemical systems would depend on its specific applications. Given its structure, it’s likely that the difluoromethyl group plays a significant role.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific properties and uses. It’s always important to handle chemical compounds with appropriate safety measures.

Future Directions

The future directions for research on this compound could involve further exploration of its synthesis, properties, and potential applications. Difluoromethylation of heterocycles is a highly intriguing research topic, and substantial progress has been made in the past decades.